Cas no 4332-97-2 (Phenylthiohydantoin-phenylalanine)

Phenylthiohydantoin-phenylalanine structure
4332-97-2 structure
Product Name:Phenylthiohydantoin-phenylalanine
CAS No:4332-97-2
MF:C16H14N2OS
MW:282.3602
MDL:MFCD00038427
CID:928895
PubChem ID:87574584
Update Time:2024-10-29

Phenylthiohydantoin-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • Phenylthiohydantoin-phenylalanine
    • PTH-L-PHENYLALANINE
    • 5-Benzyl-3-phenyl-2-thiohydantoin
    • PTH-phenylalanine
    • MLS000570927
    • 5-benzyl-3-phenyl-2-thioxoimidazolidin-4-one
    • 3-Phenyl-5-(phenylmethyl)-2-thioxoimidazolidin-4-one
    • SMR000193351
    • 5-benzyl-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
    • Opera_ID_700
    • CBMicro_049296
    • Oprea1_779846
    • HIDCDSHFIITFOM-UHFFFAOYSA-N
    • HMS3435H17
    • HMS2465F08
    • STL451691
    • STL356800
    • Phenylthiohydantoin
    • 5-benzyl-3-phenyl-2-sulfanylideneimidazolidin-4-one
    • EINECS 224-372-0
    • (5S)-3-Phenyl-5-(phenylmethyl)-2-thioxo-4-imidazolidinone
    • Phenylthiohydantoin-phenylalanine, 95%
    • 4332-97-2
    • PHENYLTHIOHYDANTOIN PHENYLALANINE)
    • SR-01000221474
    • SCHEMBL110364
    • T72474
    • DTXSID70962989
    • phenylthiohydantoin-phenylalanine, AldrichCPR
    • AKOS021728592
    • NS00045772
    • CHEMBL1332630
    • 29588-07-6
    • NCGC00245766-01
    • 3-Phenyl-5-(phenylmethyl)-2-thioxo-4-imidazolidinone
    • 5-benzyl-3-phenyl-2-thioxo-4-imidazolidinone
    • SR-01000221474-1
    • P0367
    • starbld0009646
    • MFCD00038427
    • BIM-0049358.P001
    • MDL: MFCD00038427
    • Inchi: 1S/C16H14N2OS/c19-15-14(11-12-7-3-1-4-8-12)17-16(20)18(15)13-9-5-2-6-10-13/h1-10,14H,11H2,(H,17,20)
    • InChI Key: HIDCDSHFIITFOM-UHFFFAOYSA-N
    • SMILES: S=C1N([H])C([H])(C(N1C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 282.08300
  • Monoisotopic Mass: 282.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 64.4

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.31
  • Melting Point: 187.0 to 191.0 deg-C
  • Boiling Point: 410.6°C at 760 mmHg
  • Flash Point: 202.1°C
  • Refractive Index: 1.699
  • PSA: 64.43000
  • LogP: 2.91280
  • Solubility: Uncertain

Phenylthiohydantoin-phenylalanine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Phenylthiohydantoin-phenylalanine Pricemore >>

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